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Compound of Interest

Compound Name: 3-Hydroxy-4-nitrobenzaldehyde

Cat. No.: B145838 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Hydroxy-4-nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. It synthesizes safety information from publicly available

sources. Always consult the most current Safety Data Sheet (SDS) from your supplier before

handling this chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties
3-Hydroxy-4-nitrobenzaldehyde is a solid organic compound utilized in various chemical

syntheses.[1] Understanding its physical and chemical properties is fundamental to its safe

handling and storage.

Table 1: Chemical and Physical Properties of 3-Hydroxy-4-nitrobenzaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b145838?utm_src=pdf-interest
https://www.benchchem.com/product/b145838?utm_src=pdf-body
https://www.benchchem.com/product/b145838?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3385597_EN.htm
https://www.benchchem.com/product/b145838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name
3-Hydroxy-4-

nitrobenzaldehyde
[2]

Synonyms
5-Formyl-2-nitrophenol, 4-

Nitro-3-hydroxybenzaldehyde
[2][3]

CAS Number 704-13-2 [1][3]

Molecular Formula C₇H₅NO₄ [1][2]

Molecular Weight 167.12 g/mol [1][2]

Appearance Solid, crystalline powder

Melting Point 127-131 °C

Storage Class 11 (Combustible Solids)

Hazard Identification and GHS Classification
3-Hydroxy-4-nitrobenzaldehyde is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[2] Personnel must be

fully aware of these hazards before commencing any work.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Skin Irritation 2
H315: Causes skin

irritation
[2][3]

Serious Eye Irritation 2 / 2A
H319: Causes serious

eye irritation
[2][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2][3][4]

The logical flow from hazard identification to user action is critical for laboratory safety.
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Hazard Identification

Signal & Pictogram

Required User Action (Precautionary Statements)

H315: Skin Irritation

WarningH319: Eye Irritation

H335: Respiratory Irritation

Irritant (GHS07)

P280: Wear protective gloves,
 eye & face protection

P261: Avoid breathing dust

P271: Use in a well-ventilated area

Click to download full resolution via product page

Caption: GHS Hazard Communication Pathway for 3-Hydroxy-4-nitrobenzaldehyde.

Exposure Controls and Personal Protection
To mitigate the identified hazards, stringent exposure controls and appropriate Personal

Protective Equipment (PPE) are mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b145838?utm_src=pdf-body-img
https://www.benchchem.com/product/b145838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale & Source(s)

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved goggles.

[3][5] A face shield is

recommended if there is a risk

of splashing or dust

generation.[5]

Prevents eye contact, which

can cause serious irritation

(H319).

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) inspected

before use.[3] A fully buttoned

laboratory coat is required.[5]

Prevents skin contact, which

causes irritation (H315).

Gloves must be removed using

the proper technique to avoid

contaminating bare hands.[3]

Respiratory Protection

A NIOSH-approved particulate

respirator (e.g., N95) is

required when dust is

generated, such as during

weighing, transfer, or spill

cleanup.[5]

Prevents inhalation of dust,

which can cause respiratory

tract irritation (H335).

Engineering Controls

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood.[5] An eyewash

station and safety shower must

be readily accessible.[5]

Minimizes inhalation exposure

and provides immediate

decontamination facilities in

case of an emergency.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is crucial to ensure laboratory safety

and maintain chemical integrity.

Handling
Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3][5]
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Avoid the formation of dust and aerosols.[3]

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

[5]

Wash hands thoroughly after handling and before breaks.[3]

Do not eat, drink, or smoke in the work area.[6][7]

Storage
Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed to prevent moisture and air contact.[7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Emergency Procedures
All personnel must be familiar with emergency protocols before handling the chemical.

First-Aid Measures
Table 4: First-Aid Response Protocol
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Exposure Route Action Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

artificial respiration. Consult a

physician.[3]

H335

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water. If irritation

occurs, get medical advice.[3]

H315

Eye Contact

Rinse cautiously with water for

at least 15 minutes, removing

contact lenses if present and

easy to do. Immediately

consult a physician or

ophthalmologist.[3]

H319

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician immediately.[3][6]

General Toxicity

Accidental Release Measures
In the event of a spill, follow a structured response to ensure safety and proper cleanup.

Evacuate: Alert others and evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation of the spill area.

Protect: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

[3]

Contain & Clean: Avoid generating dust. Carefully sweep or vacuum the spilled solid.

Dampening the material with water may help prevent dust from becoming airborne.[5] Collect
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the material into a suitable, closed, and labeled container for hazardous waste disposal.[3][5]

Decontaminate: Clean the affected area thoroughly once the material has been removed.

Prevent Entry: Do not let the product enter drains or waterways.[3]
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Spill Occurs

1. Evacuate Area
Alert Personnel

2. Don Full PPE
(Respirator, Gloves, Goggles)

3. Contain Spill
(Prevent Spread & Dusting)

4. Collect Material into
Labeled Waste Container

5. Decontaminate Spill Area

6. Dispose of Waste
per Regulations

Spill Secured

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: The substance is combustible. Hazardous combustion products like

carbon monoxide, carbon dioxide, and nitrogen oxides can form in a fire.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.

Experimental Protocol: Standard Operating
Procedure for Handling
The following is a generalized protocol for the safe handling of 3-Hydroxy-4-
nitrobenzaldehyde powder in a laboratory setting. This protocol should be adapted to specific

experimental needs and institutional guidelines.

1. Preparation and Pre-Handling Checks: a. Verify that a current, supplier-specific SDS for 3-
Hydroxy-4-nitrobenzaldehyde is available and has been reviewed. b. Ensure the designated

work area (chemical fume hood) is clean and operational. c. Confirm that the safety shower

and eyewash station are accessible and have been recently tested. d. Assemble all necessary

equipment (spatulas, weigh boats, glassware, etc.) inside the fume hood to minimize

movement. e. Don all required PPE as specified in Table 3.

2. Weighing and Transfer: a. Perform all manipulations of the solid compound within the

chemical fume hood to contain dust. b. Use a dedicated, clean spatula for transferring the

chemical. c. Tare the weigh boat or container on the balance. d. Slowly transfer the desired

amount of 3-Hydroxy-4-nitrobenzaldehyde, avoiding any actions that could generate airborne

dust. e. If adding to a solvent, ensure the reaction vessel is stable and add the powder slowly

to prevent splashing. f. Tightly close the source container immediately after use.

3. Post-Handling and Cleanup: a. Decontaminate all reusable equipment (spatulas, glassware)

that came into contact with the chemical. b. Wipe down the work surface inside the fume hood

with an appropriate solvent. c. Dispose of all contaminated disposable items (weigh boats,

gloves, paper towels) in a properly labeled hazardous waste container. d. Carefully remove
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PPE, starting with gloves (using the proper removal technique), followed by the lab coat and

eye protection. e. Wash hands thoroughly with soap and water.

1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling Phase

Review SDS

Prepare Fume Hood

Check Eyewash/Shower

Don Full PPE

Weigh Compound

Transfer to Vessel

Seal Source Container

Decontaminate Equipment

Dispose of Waste

Remove PPE Correctly

Wash Hands

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) Workflow for Handling Chemical Powders.

Toxicological and Ecological Information
Toxicological Information: Specific quantitative toxicological data, such as LD50 (oral,

dermal) or LC50 (inhalation), for 3-Hydroxy-4-nitrobenzaldehyde were not available in the

reviewed safety data sheets. The primary known health effects are irritation to the skin, eyes,

and respiratory system upon direct contact or inhalation.[2][3]

Ecological Information: Data regarding the environmental impact, biodegradability, and

bioaccumulative potential of this specific compound are not readily available. As a general

precaution, the release of this chemical into the environment must be avoided.[6] Do not let

the product enter drains.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for 3-Hydroxy-4-
nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145838#safety-and-handling-precautions-for-3-
hydroxy-4-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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